Cas no 1805563-12-5 (2-Amino-6-fluoroisonicotinonitrile)

• Product Name: 2-Amino-6-fluoroisonicotinonitrile
• CAS No: 1805563-12-5
• MF: C₆H₄FN₃
• MW: 137.114463806152
• CID: 4899026
• Update Time: 2025-07-23

2-Amino-6-fluoroisonicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Amino-6-fluoroisonicotinonitrile

• Inchi： 1S/C6H4FN3/c7-5-1-4(3-8)2-6(9)10-5/h1-2H,(H2,9,10)
• InChI Key： WLBDRYWPIVYYNX-UHFFFAOYSA-N
• SMILES： FC1=CC(C#N)=CC(N)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 162
• XLogP3: 0.7
• Topological Polar Surface Area: 62.7

Additional information on 2-Amino-6-fluoroisonicotinonitrile

Introduction to 2-Amino-6-fluoroisonicotinonitrile (CAS No. 1805563-12-5)

2-Amino-6-fluoroisonicotinonitrile, identified by the Chemical Abstracts Service Number (CAS No.) 1805563-12-5, is a fluorinated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the isonicotinonitrile class, a structural motif well-known for its biological activity and utility in drug development. The presence of both amino and fluoro substituents in its molecular framework endows it with unique chemical properties and potential therapeutic applications.

The structural configuration of 2-Amino-6-fluoroisonicotinonitrile consists of a pyridine ring substituted with a nitrile group at the 3-position, an amino group at the 2-position, and a fluorine atom at the 6-position. This specific arrangement not only contributes to its distinct spectral and electronic characteristics but also influences its interactions with biological targets. The fluorine atom, in particular, is a key feature that modulates the compound's pharmacokinetic profile, enhancing its metabolic stability and binding affinity.

In recent years, there has been a surge in research focused on fluorinated heterocycles due to their ability to improve drug efficacy and bioavailability. 2-Amino-6-fluoroisonicotinonitrile has emerged as a promising scaffold for the development of novel therapeutic agents. Its fluorinated core structure is reminiscent of several FDA-approved drugs that exhibit potent activity against various diseases, including infectious diseases and cancer.

One of the most compelling aspects of 2-Amino-6-fluoroisonicotinonitrile is its potential as an intermediate in the synthesis of more complex pharmacophores. Researchers have leveraged its reactive sites—namely the amino group and the nitrile functionality—to explore derivatization strategies that yield compounds with enhanced biological activity. For instance, by introducing additional substituents or modifying existing ones, scientists have been able to generate derivatives with improved selectivity and reduced toxicity.

The pharmacological investigation of 2-Amino-6-fluoroisonicotinonitrile has revealed intriguing interactions with several biological targets. Initial studies have suggested that this compound exhibits inhibitory effects on enzymes involved in bacterial metabolism, making it a candidate for the development of novel antibiotics. Furthermore, its structural similarity to known antiviral agents has prompted investigations into its potential applications in combating viral infections.

Advances in computational chemistry have also played a pivotal role in understanding the behavior of 2-Amino-6-fluoroisonicotinonitrile. Molecular modeling techniques have been employed to predict how this compound interacts with biological macromolecules such as enzymes and receptors. These simulations have provided valuable insights into key binding residues and have guided the design of optimized analogs with improved pharmacological properties.

The synthesis of 2-Amino-6-fluoroisonicotinonitrile represents another area of active research. Given its significance in drug discovery, efficient synthetic routes are essential for large-scale production. Recent methodologies have focused on developing green chemistry approaches that minimize waste and improve yields. These innovations not only enhance sustainability but also make the compound more accessible for further exploration.

Preclinical studies have begun to unravel the therapeutic potential of 2-Amino-6-fluoroisonicotinonitrile. In vitro assays have demonstrated its ability to modulate pathways relevant to inflammation and oxidative stress, suggesting applications in treating chronic diseases such as arthritis and neurodegenerative disorders. Additionally, animal models have provided preliminary evidence supporting its efficacy in reducing disease progression without significant side effects.

The future of 2-Amino-6-fluoroisonicotinonitrile lies in continued interdisciplinary collaboration between chemists, biologists, and clinicians. By integrating experimental data with computational predictions, researchers can accelerate the discovery process and bring novel therapeutics to fruition more rapidly. The compound's unique structural features offer a rich foundation for innovation, making it a cornerstone in modern drug development efforts.

In conclusion,2-Amino-6-fluoroisonicotinonitrile (CAS No. 1805563-12-5) stands as a testament to the power of fluorinated heterocycles in medicinal chemistry. Its multifaceted applications—from serving as a key intermediate to acting as a lead compound—underscore its importance in addressing unmet medical needs. As research progresses, it is anticipated that this compound will continue to inspire new discoveries and contribute significantly to advancements in human health.